2,5-dichloro-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C20H23Cl2N3O2/c1-27-17-5-3-16(4-6-17)25-12-10-24(11-13-25)9-8-23-20(26)18-14-15(21)2-7-19(18)22/h2-7,14H,8-13H2,1H3,(H,23,26)
• InChI Key: LQRGRAFFZJVRQZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCNC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H23Cl2N3O2
• Molecular Weight: 408.3 g/mol

Description

The compound you mentioned is a complex organic molecule that contains a piperazine ring and a benzamide group. Piperazine is a common structural motif found in agrochemicals and pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance. Benzamides are a class of compounds containing a benzene ring attached to an amide group, and they have various applications in medicine and other fields.

Molecular Structure Analysis

The molecular structure of a similar compound was assigned by HRMS, IR, 1H, and 13C NMR spectra. These techniques allow for the identification of the different functional groups present in the molecule and their arrangement.

Mechanism of Action

Target of Action

The primary target of this compound is the D4 dopamine receptor . Dopamine receptors play a crucial role in the nervous system, influencing a variety of behaviors such as mood, reward, and motor control.

Mode of Action

As a potent and selective D4 dopamine receptor ligand , this compound binds to the receptor, modulating its activity

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and use. As with all chemicals, it should be handled with care and appropriate safety measures should be taken.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it is being studied as a potential drug, future research could focus on testing its efficacy and safety in preclinical and clinical trials.